Cas no 54244-10-9 (1,3-diheptylthiourea)

• Product Name: 1,3-diheptylthiourea
• CAS No: 54244-10-9
• MF: C₁₅H₃₂N₂S
• MW: 272.49298286438
• CID: 1588215
• PubChem ID: 3034741
• Update Time: 2025-04-21

1,3-diheptylthiourea Chemical and Physical Properties

Names and Identifiers

• 1,3-diheptylthiourea
• thiourea, N,N'-diheptyl-
• N,N'-Diheptylthiourea
• N,N'-diheptyl-Thiourea
• DTXSID2068927
• SCHEMBL1276257
• 54244-10-9
• AKOS024336253
• DB-326860

• Inchi： 1S/C15H32N2S/c1-3-5-7-9-11-13-16-15(18)17-14-12-10-8-6-4-2/h3-14H2,1-2H3,(H2,16,17,18)
• InChI Key： ZVFTWKBRNQSRLB-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCCC)NCCCCCCC

Computed Properties

• Exact Mass: 272.22886
• Monoisotopic Mass: 272.22862020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06